2,3,4,5,6-Pentafluorophenyl 5-bromo-2-thiophenesulfonate

• IUPAC Name: (2,3,4,5,6-pentafluorophenyl) 5-bromothiophene-2-sulfonate
• InChI: InChI=1S/C10H2BrF5O3S2/c11-3-1-2-4(20-3)21(17,18)19-10-8(15)6(13)5(12)7(14)9(10)16/h1-2H
• InChI Key: ARONUGGUBQPRMS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)S(=O)(=O)OC2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C10H2BrF5O3S2
• Molecular Weight: 409.2 g/mol
• CAS No.: 885949-67-7

Description

2,3,4,5,6-Pentafluorophenyl 5-bromo-2-thiophenesulfonate is a useful research compound. Its molecular formula is C10H2BrF5O3S2 and its molecular weight is 409.14. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

A notable application of compounds related to 2,3,4,5,6-Pentafluorophenyl 5-bromo-2-thiophenesulfonate includes its role in the synthesis of complex chemical structures. It serves as an intermediate in the synthesis of various chemical compounds. For instance, an efficient approach was developed for the synthesis of 2,3,4,5-tetrafluorophenol from a related compound, demonstrating the intramolecular cyclization and formation of a lactone, which is an essential process in the preparation of the final product (Tretyakov et al., 2021). Additionally, an improved synthesis method was explored for 1-bromo-9[(4,4,5,5,5-pentafluoropentyl)thio]-Nonane, highlighting the optimization of reaction conditions and synthesis routes for Fulvestrant (Shi, 2009).

Material Science and Semiconductor Applications

Compounds with pentafluorophenyl groups are instrumental in the field of material science and semiconductors. For instance, a study presented the synthesis of a new functional thiol with a pentafluorophenyl group for the surface modification of CdSe quantum-dot floating layers, targeting the fabrication of organic field-effect transistors (OFETs). The unique properties of these thiols, such as their dipole moments and surface characteristics, were leveraged to control transistor operations (Cheulhwan Kim et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H302, H312, and H332, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling.